Cas no 1515-75-9 (2,4-Pentadienoic acid,methyl ester)

• Product Name: 2,4-Pentadienoic acid,methyl ester
• CAS No: 1515-75-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 177062
• PubChem ID: 57647766
• Update Time: 2025-08-04

2,4-Pentadienoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,methyl ester
• 1-methoxycarbonyl-1,3-butadiene
• 1-methoxycarbonylbuta-1,3-diene
• Dimethyl-2,4-pentandioate
• METHYL 1,3-BUTADIENE-1-CARBOXYLATE
• methyl 1,3-butadiene-1-carboxylate mixt. of cis
• METHYL 2,4-PENTADIENOATE
• methyl penta-2,4-dien
• methyl pentadienate
• penta-2,4-dienoic acid methyl ester
• Penta-2,4-diensaeure-methylester
• trans
• TRANS,STAB.
• Vynilacrylic acid methyl ester
• 1,3-Butadiene-1-carboxylic acid methyl ester
• METHYL PENTANEDIENOATE
• methyl penta-2,4-dienoate
• (E)-Methyl 2,4-Pentadienoate
• 2,4-Pentadienoic acid methyl ester
• methyl 1,3-butadiene-1-carboxylate mixt. of cis/trans
• 1515-75-9
• 2409-87-2
• EINECS 216-158-0
• (2E)-penta-2,4-dienoic acid methyl ester
• methyl (2E)-penta-2,4-dienoate
• (2E)-2,4-PentadienoicAcidMethylEster
• 1,3-BUTADIENE-1-CARBOXYLICACIDMETHYLESTER
• (E)-methyl-penta-2,4-dienoate
• Methylpenta-2,4-dienoate
• (2E)-2,4-Pentadienoic Acid Methyl Ester
• W-109674
• (E)-methyl penta-2,4-dienoate
• 2,4-Pentadienoic acid, methyl ester
• Methyl(E)-penta-2,4-dienoate
• E77965
• methyl pentadienoate
• BS-21539
• SCHEMBL1408458
• LJDLNNZTQJVBNJ-SNAWJCMRSA-N
• SCHEMBL1408587

• MDL： MFCD00042847
• Inchi： 1S/C6H8O2/c1-3-4-5-6(7)8-2/h3-5H,1H2,2H3/b5-4+
• InChI Key： LJDLNNZTQJVBNJ-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/C=C)=O

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.964 g/mL at 20 °C
• Boiling Point: 50-52 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• Refractive Index: n20/D 1.484
• PSA: 26.30000
• LogP: 0.90160

2,4-Pentadienoic acid,methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-52/53
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：−20°C
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 2,4-Pentadienoic acid,methyl ester

Introduction to 2,4-Pentadienoic acid, methyl ester (CAS No. 1515-75-9)

2,4-Pentadienoic acid, methyl ester, with the chemical formula C₇H₈O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 1515-75-9, uniquely identifies it in scientific literature and databases. This compound is a derivative of pentadienoic acid, featuring a methyl ester group at the carboxyl position, which imparts unique reactivity and functional properties. The presence of conjugated double bonds in its structure makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The methyl ester form of 2,4-pentadienoic acid enhances its solubility in organic solvents, facilitating its use in laboratory-scale reactions and industrial processes. Its structural features, including the dienoic moiety, make it an interesting subject for studying electron delocalization and reaction mechanisms. In recent years, advancements in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for research purposes.

Recent studies have highlighted the potential applications of 2,4-pentadienoic acid, methyl ester in the development of bioactive molecules. For instance, researchers have explored its utility as a precursor in the synthesis of polyunsaturated fatty acid analogs, which are known to exhibit anti-inflammatory and antioxidant properties. The conjugated system of double bonds in this compound allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities.

In the realm of pharmaceutical chemistry, 2,4-pentadienoic acid, methyl ester has been investigated for its role in modulating enzyme activity. Specifically, its structural motif is reminiscent of natural products that interact with metabolic enzymes. Preliminary computational studies suggest that derivatives of this compound may interfere with key enzymatic pathways involved in lipid metabolism and inflammation. These findings open up possibilities for developing novel therapeutic agents targeting chronic diseases such as obesity and atherosclerosis.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have utilized 2,4-pentadienoic acid, methyl ester as a monomer in polymerization reactions to create novel materials with enhanced mechanical properties. The ability to incorporate functional groups into polymers derived from this compound has led to advancements in coatings and adhesives with improved durability and chemical resistance.

From an industrial perspective, the production of 2,4-pentadienoic acid, methyl ester has seen significant improvements due to optimized catalytic processes. Modern techniques involving transition metal catalysts have reduced reaction times and improved yields, making large-scale synthesis more cost-effective. This development has broader implications for industries reliant on high-quality organic intermediates for specialty chemicals.

The environmental impact of synthesizing 2,4-pentadienoic acid, methyl ester has also been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and energy consumption. For example, biocatalytic methods using engineered enzymes have shown promise in converting renewable feedstocks into this compound efficiently.

In conclusion,2,4-Pentadienoic acid,methyl ester (CAS No. 1515-75-9) is a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it a valuable asset in research laboratories worldwide. As synthetic methodologies continue to evolve,2,4-pentadienoic acid,methyl ester is poised to play an increasingly important role in addressing global challenges through innovative chemical solutions.